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Compound of Interest

Compound Name: 5-(Dibenzylamino)picolinaldehyde

Cat. No.: B8566504

Get Quote

Introduction & Mechanism of Action
The Challenge: Lipid Droplet Dynamics
Lipid droplets are dynamic organelles central to energy storage, ferroptosis, and metabolic

diseases. Conventional dyes (e.g., Nile Red, BODIPY 493/503) often suffer from broad

emission spectra, poor photostability, or limited tissue penetration. Two-photon microscopy

(TPM) offers deeper penetration and reduced phototoxicity, but requires probes with high two-

photon absorption (TPA) cross-sections.

The Solution: 5-(Dibenzylamino)picolinaldehyde (DBPA)
DBPA is a small-molecule fluorophore engineered for deep-tissue LD imaging.

Lipophilicity: The bulky dibenzylamino group acts as a strong hydrophobic anchor, driving the

molecule specifically into the neutral lipid core of LDs.

ICT Mechanism: The molecule features a "Push-Pull" electronic structure.[1] Upon excitation,

electrons transfer from the amino donor to the aldehyde acceptor.
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In Polar Solvents (Water/Cytosol): The excited state relaxes non-radiatively due to strong

dipole-dipole interactions with water, quenching fluorescence (Dark State).

In Non-Polar Solvents (Lipids): The excited state is stabilized, and radiative decay

dominates, resulting in strong fluorescence (Bright State).

Two-Photon Excitation: The conjugated pyridine system facilitates a high TPA cross-section,

allowing excitation in the Near-Infrared (NIR) window (~800 nm), minimizing

autofluorescence and scattering.

Mechanism Diagram
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Figure 1: Mechanism of Intramolecular Charge Transfer (ICT) and solvatochromic response of

DBPA.

Optical Properties & Data
Table 1: Photophysical Properties of DBPA
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Parameter Value / Range Notes

One-Photon Excitation (

)
380 – 420 nm Blue/UV region.

Two-Photon Excitation (

)
780 – 820 nm

Optimal at 800 nm

(Ti:Sapphire laser).

Emission Maximum (

)
500 – 560 nm

Solvatochromic shift

(Green/Yellow).

Stokes Shift > 100 nm
Large shift reduces self-

quenching.

Solubility DMSO, Ethanol
Insoluble in water (requires

organic stock).

Target Specificity Lipid Droplets
> 95% colocalization with Nile

Red.

Quantum Yield (

)
< 0.01 (Water) > 0.60 (Oil) "Turn-on" ratio > 60-fold.

Experimental Protocol
Materials & Reagents[2][3]

Probe: 5-(Dibenzylamino)picolinaldehyde (Solid).

Solvent: Dimethyl sulfoxide (DMSO), anhydrous grade.

Buffer: PBS (pH 7.4) or HBSS.

Live Cells: HeLa, HepG2, or Adipocytes (differentiated).

Counterstain (Optional): Hoechst 33342 (Nucleus), MitoTracker Deep Red (Mitochondria).

Preparation of Solutions
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Stock Solution (10 mM): Dissolve 3.0 mg of DBPA (MW ≈ 302.37 g/mol ) in 1.0 mL of DMSO.

Vortex until completely dissolved. Store at -20°C in the dark (stable for 3 months).

Working Solution (5 µM): Dilute 1 µL of Stock Solution into 2 mL of pre-warmed culture

medium (phenol-red free preferred).

Note: Maintain final DMSO concentration < 0.1% to avoid cytotoxicity.

Live Cell Staining Workflow
This protocol is optimized for adherent cells on 35mm glass-bottom dishes.

Cell Culture: Seed cells and grow to 70-80% confluence.

Wash: Remove growth medium and wash cells twice with PBS (37°C).

Incubation: Add the 5 µM Working Solution to the dish.

Time: Incubate for 20–30 minutes at 37°C / 5% CO₂.

Optimization: For adipocytes with large LDs, extend to 45 mins.

Wash (Optional): Remove staining solution and wash 3x with PBS.

Note: Due to the "Turn-On" mechanism, washing is optional but recommended for highest

signal-to-noise ratio.

Imaging Buffer: Replace with clear HBSS or Live Cell Imaging Solution.

Two-Photon Imaging Setup
Microscope: Two-Photon Laser Scanning Microscope (e.g., Leica SP8, Zeiss LSM 980).

Laser: Mode-locked Ti:Sapphire laser (tunable 690–1040 nm).

Objective: 40x or 63x Water/Oil Immersion (NA > 1.0).

Settings:
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Excitation Wavelength: Tuned to 800 nm.

Emission Filter: Bandpass 500–550 nm (Green channel).

Power: Start at 5–10 mW (at sample) to avoid photobleaching.

Detector: Non-Descanned Detector (NDD) or HyD for high sensitivity.

Workflow Diagram
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Figure 2: Step-by-step workflow for live-cell two-photon imaging.
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Troubleshooting & Validation
Issue Possible Cause Corrective Action

Low Signal
Concentration too low or lipid

content low.

Increase concentration to 10

µM; Induce LD formation with

Oleic Acid (200 µM, 4h).

High Background
Probe aggregation or

insufficient washing.

Sonicate stock solution;

Perform 3x rigorous washes

with PBS.

Photobleaching Laser power too high.
Reduce laser power to < 5%;

Use pixel dwell time < 4 µs.

No Two-Photon Signal
Laser not mode-locked or

wrong wavelength.

Check laser pulsing; Verify 800

nm excitation (peak TPA).

Validation Experiment: To confirm specificity, co-stain cells with Nile Red (Red emission).

Stain with DBPA (5 µM) for 30 min.

Add Nile Red (1 µM) for the last 10 min.

Image sequentially:

Channel 1 (DBPA): Ex 800 nm (2P), Em 500–550 nm.

Channel 2 (Nile Red): Ex 561 nm (1P), Em 580–650 nm.

Calculate Pearson’s Correlation Coefficient (PCC). A value > 0.90 confirms LD targeting.[2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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